Cas no 2171702-74-0 (2-(1-aminocyclooctyl)-2-hydroxyacetic acid)

2-(1-aminocyclooctyl)-2-hydroxyacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(1-aminocyclooctyl)-2-hydroxyacetic acid
- EN300-1628789
- 2171702-74-0
-
- Inchi: 1S/C10H19NO3/c11-10(8(12)9(13)14)6-4-2-1-3-5-7-10/h8,12H,1-7,11H2,(H,13,14)
- InChI Key: NBRUSPGNPBGOLZ-UHFFFAOYSA-N
- SMILES: OC(C(=O)O)C1(CCCCCCC1)N
Computed Properties
- Exact Mass: 201.13649347g/mol
- Monoisotopic Mass: 201.13649347g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 83.6Ų
- XLogP3: -0.8
2-(1-aminocyclooctyl)-2-hydroxyacetic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1628789-0.05g |
2-(1-aminocyclooctyl)-2-hydroxyacetic acid |
2171702-74-0 | 0.05g |
$624.0 | 2023-06-04 | ||
Enamine | EN300-1628789-0.25g |
2-(1-aminocyclooctyl)-2-hydroxyacetic acid |
2171702-74-0 | 0.25g |
$683.0 | 2023-06-04 | ||
Enamine | EN300-1628789-0.1g |
2-(1-aminocyclooctyl)-2-hydroxyacetic acid |
2171702-74-0 | 0.1g |
$653.0 | 2023-06-04 | ||
Enamine | EN300-1628789-5000mg |
2-(1-aminocyclooctyl)-2-hydroxyacetic acid |
2171702-74-0 | 5000mg |
$2152.0 | 2023-09-22 | ||
Enamine | EN300-1628789-500mg |
2-(1-aminocyclooctyl)-2-hydroxyacetic acid |
2171702-74-0 | 500mg |
$713.0 | 2023-09-22 | ||
Enamine | EN300-1628789-1.0g |
2-(1-aminocyclooctyl)-2-hydroxyacetic acid |
2171702-74-0 | 1g |
$743.0 | 2023-06-04 | ||
Enamine | EN300-1628789-10.0g |
2-(1-aminocyclooctyl)-2-hydroxyacetic acid |
2171702-74-0 | 10g |
$3191.0 | 2023-06-04 | ||
Enamine | EN300-1628789-10000mg |
2-(1-aminocyclooctyl)-2-hydroxyacetic acid |
2171702-74-0 | 10000mg |
$3191.0 | 2023-09-22 | ||
Enamine | EN300-1628789-1000mg |
2-(1-aminocyclooctyl)-2-hydroxyacetic acid |
2171702-74-0 | 1000mg |
$743.0 | 2023-09-22 | ||
Enamine | EN300-1628789-2.5g |
2-(1-aminocyclooctyl)-2-hydroxyacetic acid |
2171702-74-0 | 2.5g |
$1454.0 | 2023-06-04 |
2-(1-aminocyclooctyl)-2-hydroxyacetic acid Related Literature
-
1. Triphenylphosphine oxide-catalyzed stereoselective poly- and dibromination of unsaturated compounds†Tian-Yang Yu,Yao Wang,Xiu-Qin Hu,Peng-Fei Xu Chem. Commun., 2014,50, 7817-7820
-
Youssef Korani,Hassan Sabzyan Phys. Chem. Chem. Phys., 2016,18, 31606-31621
-
Miguel A. C. Teixeira,Steve Arscott,Simon J. Cox Soft Matter, 2018,14, 5369-5382
-
Ling Wang,Haihuan Wang,Haichao Yu,Feng Luo,Jiehua Li,Hong Tan RSC Adv., 2016,6, 114532-114540
Additional information on 2-(1-aminocyclooctyl)-2-hydroxyacetic acid
Comprehensive Overview of 2-(1-Aminocyclooctyl)-2-Hydroxyacetic Acid (CAS No. 2171702-74-0)
2-(1-Aminocyclooctyl)-2-hydroxyacetic acid (CAS No. 2171702-74-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclooctyl backbone and hydroxyacetic acid moiety, is increasingly being explored for its potential applications in drug development and biochemical studies. Its structural features make it a promising candidate for modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding.
The compound's 1-aminocyclooctyl group is a distinctive feature that contributes to its stereochemical complexity and potential bioactivity. Researchers are particularly interested in how this structural element influences the compound's interactions with biological targets. Recent studies have highlighted its relevance in the design of novel therapeutics, especially in areas such as neurodegenerative diseases and metabolic disorders. These applications align with current trends in precision medicine, where tailored molecular structures are critical for targeting specific disease mechanisms.
From a synthetic chemistry perspective, 2-(1-aminocyclooctyl)-2-hydroxyacetic acid presents intriguing challenges and opportunities. The incorporation of an eight-membered ring (cyclooctyl) introduces conformational flexibility, which can be leveraged to optimize pharmacokinetic properties. This aspect is particularly relevant given the growing demand for bioavailable and metabolically stable compounds in drug discovery. The compound's hydroxyacetic acid moiety further enhances its solubility, making it a viable candidate for formulation development.
In the context of green chemistry and sustainable synthesis, CAS No. 2171702-74-0 has also been a subject of interest. Researchers are exploring eco-friendly synthetic routes to produce this compound, minimizing waste and energy consumption. This aligns with broader industry trends toward environmentally benign processes, which are increasingly prioritized by regulatory agencies and stakeholders. The compound's potential for scalable synthesis further underscores its industrial relevance.
Another area of exploration for 2-(1-aminocyclooctyl)-2-hydroxyacetic acid is its role in peptide mimetics and small-molecule probes. Its ability to mimic natural amino acids while offering enhanced stability makes it a valuable tool for studying protein-protein interactions and signal transduction pathways. This application is particularly timely, given the rising interest in targeted therapies and personalized medicine.
Analytical characterization of CAS No. 2171702-74-0 involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for confirming the compound's purity, stereochemistry, and structural integrity—key factors in ensuring reproducibility in research and development. The compound's chiral center adds another layer of complexity, necessitating precise analytical protocols.
As the scientific community continues to investigate 2-(1-aminocyclooctyl)-2-hydroxyacetic acid, its potential applications in bioconjugation and drug delivery systems are also being uncovered. The compound's functional groups allow for selective modifications, enabling its integration into larger molecular architectures. This versatility is highly sought after in the development of next-generation therapeutics and diagnostic agents.
In summary, 2-(1-aminocyclooctyl)-2-hydroxyacetic acid (CAS No. 2171702-74-0) represents a fascinating intersection of chemistry, biology, and medicine. Its unique structural attributes, combined with its broad applicability, position it as a compound of significant interest in contemporary research. Whether in the realm of drug discovery, sustainable synthesis, or biochemical tool development, this molecule continues to inspire innovation and exploration.
2171702-74-0 (2-(1-aminocyclooctyl)-2-hydroxyacetic acid) Related Products
- 898360-41-3(N'-(3,4-dimethylphenyl)-N-2-(furan-2-yl)ethylethanediamide)
- 1040637-77-1(N-{[5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(2-methylphenoxy)acetamide)
- 1361584-63-5(4'-Methyl-2'-nitro-2,4,6-trichlorobiphenyl)
- 1374831-01-2(2-(trifluoromethyl)-3H,4H-thieno2,3-dpyrimidin-4-one)
- 2171265-14-6((2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}-3-methylbutanoic acid)
- 65619-30-9(4-Cyano-4-(3,4-dichlorophenyl)cyclohexanone)
- 1353944-41-8([1-(2-Amino-acetyl)-pyrrolidin-3-yl]-ethyl-carbamic acid benzyl ester)
- 339026-82-3(1H-Imidazo[4,5-b]pyridine, 2-(4-methylphenyl)-1-(phenylmethoxy)-)
- 1021228-59-0(N-(3,5-dimethylphenyl)-2-{[5-(3,4-dimethylphenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide)
- 607738-00-1(2-(4-(4-Fluorophenyl)-1H-pyrazol-3-yl)-6-methylpyridine)



